5-Fluoro-2-iodopyrimidine
Overview
Description
5-Fluoro-2-iodopyrimidine is a heterocyclic organic compound with a molecular formula of C4H2FIN2. It is a derivative of pyrimidine and is widely used in scientific research, particularly in the field of medicinal chemistry.
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “5-Fluoro-2-iodopyrimidine”, focusing on several unique applications:
Cancer Treatment Research
“5-Fluoro-2-iodopyrimidine” is used in the synthesis of fluorinated pyrimidines, which are critical in cancer treatment. The most widely used fluorinated pyrimidine is 5-Fluorouracil (5-FU), which treats over 2 million cancer patients annually .
siRNA Modification
This compound has been utilized in the development of modified siRNA molecules. Specifically, it has been incorporated as 5-fluoro-2′-deoxyuridine (FdU) moieties within siRNAs to suppress TS protein and messenger RNA expression .
Nucleoside Analog Synthesis
It serves as a precursor for synthesizing novel nucleoside analogs, which are essential in studying genetic material and could have therapeutic applications .
Future Directions
Mechanism of Action
Target of Action
The primary target of 5-Fluoro-2-iodopyrimidine is uridine phosphorylase . This enzyme plays a crucial role in the pyrimidine salvage pathway, which recycles pyrimidines to be used in nucleic acid synthesis. By targeting this enzyme, 5-Fluoro-2-iodopyrimidine can disrupt the normal functioning of cells, particularly those that are rapidly dividing, such as cancer cells .
Mode of Action
5-Fluoro-2-iodopyrimidine acts as a thymidylate synthase (TS) inhibitor . It interrupts the action of this enzyme, blocking the synthesis of the pyrimidine thymidylate (dTMP), a nucleotide required for DNA replication . This disruption in DNA synthesis can lead to cell death, particularly in cells that are rapidly dividing, such as cancer cells .
Biochemical Pathways
5-Fluoro-2-iodopyrimidine affects the pyrimidine biosynthesis pathway . It is converted to its active form, 5-fluorouracil (5-FU), which is then incorporated into RNA and DNA. This incorporation can disrupt normal cellular processes, leading to cell death . Additionally, 5-FU can inhibit the enzyme thymidylate synthase, disrupting DNA synthesis .
Pharmacokinetics
The pharmacokinetics of 5-Fluoro-2-iodopyrimidine involve its absorption, distribution, metabolism, and excretion (ADME). It is well absorbed but undergoes substantial first-pass catabolism by cytidine deaminase (CD) to potentially toxic metabolites . The oral bioavailability of 5-Fluoro-2-iodopyrimidine alone is approximately 4% . Coadministration with an inhibitor of cd, such as tetrahydrouridine (thu), can significantly increase its bioavailability .
Result of Action
The molecular and cellular effects of 5-Fluoro-2-iodopyrimidine’s action include the disruption of DNA and RNA synthesis, leading to cell death . By inhibiting thymidylate synthase and incorporating into nucleic acids, 5-Fluoro-2-iodopyrimidine can disrupt normal cellular processes, leading to cell death, particularly in cells that are rapidly dividing, such as cancer cells .
properties
IUPAC Name |
5-fluoro-2-iodopyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2FIN2/c5-3-1-7-4(6)8-2-3/h1-2H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPEYDAWIGDXFNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)I)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2FIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1443533-34-3 |
Source
|
| Record name | 5-fluoro-2-iodopyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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